Cas no 1094217-61-4 (Methyl 3-(6-bromopyridin-2-yl)benzoate)

• Product Name: Methyl 3-(6-bromopyridin-2-yl)benzoate
• CAS No: 1094217-61-4
• MF: C₁₃H₁₀BrNO₂
• MW: 292.128002643585
• CID: 1028822
• PubChem ID: 71710981
• Update Time: 2025-04-20

Methyl 3-(6-bromopyridin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(6-Bromo-pyridin-2-yl)-benzoic acid methyl ester
• Methyl 3-(6-bromopyridin-2-yl)benzoate
• DTXSID50856675
• AM807866
• 1094217-61-4
• DB-356488
• Methyl3-(6-bromopyridin-2-yl)benzoate
• 3-(6-bromopyridin-2-yl)benzoic acid methyl ester

• Inchi： 1S/C13H10BrNO2/c1-17-13(16)10-5-2-4-9(8-10)11-6-3-7-12(14)15-11/h2-8H,1H3
• InChI Key： GTOADGBFVMASJE-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2C=CC=C(C(=O)OC)C=2)=N1

Computed Properties

• Exact Mass: 290.98949g/mol
• Monoisotopic Mass: 290.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 39.2Ų